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Compound of Interest

Compound Name: 2-Chlorodibenzofuran

Cat. No.: B1219818

Immediate Safety Advisory: 2-Chlorodibenzofuran is a chlorinated dibenzofuran, a class of
compounds known for their potential toxicity and environmental persistence. It must be
managed as a hazardous waste. Under no circumstances should this chemical, or any
materials contaminated with it, be disposed of in standard waste streams or discharged into the
sanitary sewer system.[1] Improper disposal can lead to significant environmental
contamination and pose health risks. This document provides essential procedural guidance for
the safe handling and disposal of 2-Chlorodibenzofuran to ensure the safety of laboratory
personnel and maintain regulatory compliance.

Hazard Profile and Waste Classification

While a specific Safety Data Sheet (SDS) for 2-Chlorodibenzofuran may not be readily
available, its hazard profile can be determined from its GHS classification and inferred from
structurally similar chlorinated compounds. Wastes containing chlorinated dibenzofurans are
classified as acutely hazardous under the Resource Conservation and Recovery Act (RCRA).

[2]3]
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Hazard Classification
(GHS)

GHS Category & Code

Recommended
Precautions

Acute Toxicity, Oral

Category 4 (H302: Harmful if

swallowed)[4]

Do not eat, drink, or smoke
when using this product. Wash
hands thoroughly after
handling. If swallowed, call a

poison center or doctor.[4]

Serious Eye Damage/Irritation

Category 2 (H319: Causes

serious eye irritation)[4]

Wear chemical safety goggles
or a face shield.[4][5] If in
eyes, rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[4]

Skin Corrosion/Irritation

Inferred Category 2

Wear appropriate protective
gloves and impervious clothing

to prevent skin exposure.[5]

Specific Target Organ Toxicity

Inferred Category 3

Use only in a well-ventilated
area, preferably a laboratory
fume hood, to avoid breathing

dust or vapors.[5]

Hazardous to the Aquatic

Environment

Chronic Category 4 (H413:
May cause long lasting harmful

effects to aquatic life)[4]

Avoid release to the
environment.[4] Prevent
discharge into drains or water

courses.[5]

Detailed Disposal Protocol

This protocol outlines the necessary steps for the safe handling, temporary storage, and final

disposal of 2-Chlorodibenzofuran waste.

Personal Protective Equipment (PPE) and Safety

Measures
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Before handling the chemical or its waste, ensure all appropriate PPE is worn.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a full-face shield.
[5]

Skin Protection: Wear impervious, chemical-resistant gloves (e.g., nitrile) and a lab coat. For
larger quantities or risk of splash, wear fire/flame resistant and impervious clothing.[5]

Respiratory Protection: All handling of 2-Chlorodibenzofuran and its waste should be
conducted in a laboratory fume hood or other suitable local exhaust ventilation system to
avoid inhalation.[5]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.

Waste Segregation and Containment

Proper segregation is critical to prevent dangerous reactions and ensure compliant disposal.

Do Not Mix Wastes: Do not mix 2-Chlorodibenzofuran waste with other incompatible waste
streams.[6]

Solid Waste: Collect all solid waste, including residual chemical, contaminated gloves, weigh
boats, pipette tips, and bench paper, in a designated, robust, and sealable container
compatible with the chemical.[1]

Liquid Waste: If the compound is in a solution, collect it in a designated, leak-proof, and
shatter-resistant waste container.[1] The original container may be suitable if it is in good
condition.[6] Do not use metal containers for corrosive waste.[6]

"Anti-Dilution” Principle: Any materials, such as solvents or soils, that come into contact with
chlorinated dibenzofurans must be disposed of as if they contain the original concentration of
the hazardous material.[7]

Labeling of Hazardous Waste

Properly label the waste container immediately upon the first addition of waste.[1]
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The container must be clearly marked with the words "Hazardous Waste."[1][6]

The label must include the full chemical name: "2-Chlorodibenzofuran."[1]

List all contents, including any solvents, with their approximate percentages.[6]

Include the name and contact information of the responsible researcher or laboratory.[1]

Temporary Storage in the Laboratory

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the
laboratory pending pickup.[1][6]

o The SAA must be at or near the point of generation and under the control of laboratory
personnel.[6]

o Keep the waste container tightly sealed at all times, except when adding waste.[5][6]

» Store the container in a cool, dry, and well-ventilated location, away from incompatible
materials like strong oxidizing agents.[8]

o Ensure the storage area has secondary containment to capture any potential leaks.

Record Keeping

Maintain accurate records of the amount of 2-Chlorodibenzofuran waste generated and the
date it is transferred for disposal. This is essential for regulatory compliance and waste
tracking.[1]

Final Disposal Procedure

The final disposal of 2-Chlorodibenzofuran must be conducted through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[1]

o Professional Disposal: Never attempt to dispose of this waste yourself. Contact your EHS
department to schedule a pickup.[1][6]
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« Incineration: High-temperature incineration is a common and effective method for the
complete destruction of chlorinated organic compounds like PCDFs.[1][9] The waste will be
transported to a permitted Treatment, Storage, and Disposal Facility (TSDF), likely a TSCA-
approved incinerator.[7]

Operational Workflow for Disposal

The following diagram illustrates the procedural flow for the safe disposal of 2-

Chlorodibenzofuran.
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Start: Identify
2-Chlorodibenzofuran Waste

'

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Solid vs. Liquid)

3. Place in Designated
Leak-Proof Container

4. Label Container
'‘Hazardous Waste'

5. Store in Satellite
Accumulation Area (SAA)

6. Contact EHS for Pickup

7. Professional Disposal
(e.g., High-Temp Incineration)

End: Waste Disposed
Compliantly

Click to download full resolution via product page

Caption: Workflow for 2-Chlorodibenzofuran Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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